Cas no 82512-61-6 (4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI))

• Product Name: 4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI)
• CAS No: 82512-61-6
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 734219
• PubChem ID: 44152732
• Update Time: 2025-04-19

4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI)
• (Aminomethyl)octahydro-4,7-methano-1H-indenemethanol
• 82512-61-6
• [1-(Aminomethyl)octahydro-1H-4,7-methanoinden-1-yl]methanol
• EINECS 279-987-7
• DTXSID101002749

• Inchi： 1S/C12H21NO/c13-6-12(7-14)4-3-10-8-1-2-9(5-8)11(10)12/h8-11,14H,1-7,13H2
• InChI Key： GVGPFLIEYRRVKZ-UHFFFAOYSA-N
• SMILES： OCC1(CN)CCC2C3CCC(C3)C21

Computed Properties

• Exact Mass: 195.162
• Monoisotopic Mass: 195.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.6